Cas no 1781450-61-0 (methyl2-(1-methylpiperidin-4-yl)propan-2-ylamine)

• Product Name: methyl2-(1-methylpiperidin-4-yl)propan-2-ylamine
• CAS No: 1781450-61-0
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 6330691
• PubChem ID: 84653933
• Update Time: 2025-07-23

methyl2-(1-methylpiperidin-4-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-(1-methylpiperidin-4-yl)propan-2-ylamine
• methyl[2-(1-methylpiperidin-4-yl)propan-2-yl]amine
• 1781450-61-0
• EN300-1767327

• Inchi： 1S/C10H22N2/c1-10(2,11-3)9-5-7-12(4)8-6-9/h9,11H,5-8H2,1-4H3
• InChI Key： MXXYIJHJDWGRAK-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CC1)C(C)(C)NC

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 15.3Ų

Additional information on methyl2-(1-methylpiperidin-4-yl)propan-2-ylamine

Exploring Methyl 2-(1-Methylpiperidin-4-yl)propan-2-ylamine (CAS No. 1781450-61-0): Properties, Applications, and Industry Insights

The compound methyl 2-(1-methylpiperidin-4-yl)propan-2-ylamine (CAS No. 1781450-61-0) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This tertiary amine, characterized by a piperidine core and a methyl-substituted propan-2-ylamine moiety, offers versatility in synthetic chemistry and drug development. Its molecular architecture enables interactions with biological targets, making it a subject of interest for central nervous system (CNS) drug discovery and enzyme modulation studies.

Recent trends in AI-driven drug design and computational chemistry have highlighted compounds like 1781450-61-0 as candidates for virtual screening. Researchers frequently search for "piperidine derivatives in neurology" or "amine-based bioactive molecules," reflecting the demand for novel scaffolds. The 1-methylpiperidin-4-yl group in this compound is particularly noteworthy, as it mimics motifs found in FDA-approved drugs targeting neurotransmitter receptors and ion channels.

From a synthetic perspective, methyl 2-(1-methylpiperidin-4-yl)propan-2-ylamine exemplifies modern green chemistry principles. Its synthesis often involves catalytic reductive amination or microwave-assisted reactions, aligning with industry shifts toward sustainable methodologies. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for characterizing its purity, a topic frequently queried in quality control forums.

The compound’s logP and pKa values (predicted via cheminformatics tools) suggest favorable blood-brain barrier permeability, explaining its relevance in neuropharmacology discussions. Patent databases reveal derivatives of 1781450-61-0 in applications ranging from cognitive enhancers to antidepressant adjuvants, though clinical data remain proprietary. This aligns with search trends for "next-generation neurotherapeutics" and "small molecule CNS agents."

Regulatory and safety assessments of methyl 2-(1-methylpiperidin-4-yl)propan-2-ylamine emphasize its handling under standard laboratory protocols. While not classified as high-risk, its amine reactivity warrants precautions in storage (e.g., argon atmosphere), a detail often sought in chemical safety guidelines. The compound’s stability under physiological pH further supports its exploration in preclinical models.

In conclusion, CAS No. 1781450-61-0 represents a compelling case study in medicinal chemistry innovation. Its intersection with drug discovery trends, sustainable synthesis, and neurobiological research positions it as a molecule to watch. As high-throughput screening and fragment-based design evolve, this compound’s role in addressing unmet medical needs may expand significantly.